tert-Butyl (7R)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• IUPAC Name: tert-butyl (7R)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C11H19NO4/c1-10(2,3)16-9(14)12-6-11(7-12)4-8(13)5-15-11/h8,13H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key: PWCXTAYTSYDZTN-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CC(CO2)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC2(C1)C[C@H](CO2)O
• Molecular Formula: C11H19NO4
• DSSTOX Substance ID: DTXSID401123328
• Molecular Weight: 229.27 g/mol
• CAS RN: 1453316-08-9

Description

This compound is a spirocyclic building block. It provides a new area of chemical space with straightforward functional handles for further diversification. It contains a total of 38 bonds, including 19 non-H bonds, 3 multiple bonds, 2 rotatable bonds, 3 double bonds, 1 four-membered ring, 1 five-membered ring, 1 (thio-) carbamate (aliphatic), 1 hydroxyl group, 1 secondary alcohol, and 1 sulfone.

Synthesis Analysis

The compound was first synthesized by Carreira and coworkers. The synthesis involved an intramolecular lactonization reaction.

Molecular Structure Analysis

The molecular formula of the compound is C11H19NO4. The molecular weight is 229.27.

Chemical Reactions Analysis

The compound provides a new area of chemical space with straightforward functional handles for further diversification.

Physical And Chemical Properties Analysis

The compound is in liquid form. It should be stored at a temperature between 2-8°C. The SMILES string representation of the compound is OC (CCO1)C21CN (C (OC © ©C)=O)C2.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis and Characterization : This compound has been synthesized as a cyclic amino acid ester through intramolecular lactonization reactions. Its molecular structure was characterized using 1H NMR spectroscopy and high-resolution mass spectrometry, and its crystal structure was determined via single-crystal X-ray diffraction analysis. Such detailed structural analysis is crucial for understanding its chemical properties and potential applications (Moriguchi et al., 2014).

Application in Absolute Configuration Assignment

• NMR Spectroscopy for Configuration Assignment : The compound's derivatives have been used to assign absolute configurations of related compounds. This was achieved using NOESY correlations and chemical shift anisotropy calculations, demonstrating its utility in stereochemical analysis (Jakubowska et al., 2013).

Spirocyclic Compound Synthesis

• Development of Spirocyclic Compounds : Spirocyclic compounds, which have potential biological activity, have been synthesized using tert-Butyl (7R)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate or its analogs as starting materials. This highlights its role in the synthesis of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

Conformational Analysis in Crystal Structures

• Conformational Study : The compound has been used in conformational studies of unnatural cyclic α-amino acids. Its crystal structures, determined by X-ray diffraction, help understand the spatial arrangement of molecules, which is critical in the design of biologically active compounds (Żesławska et al., 2017).

Drug Discovery and Synthesis

• Drug Discovery and Synthesis : The compound and its related intermediates have been utilized in drug discovery. They provide a foundation for developing novel compounds and exploring chemical spaces complementary to existing drug structures (Li et al., 2013).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral. The hazard statements include H301. The precautionary statements include P301 + P310. It should be handled with gloves.